Cas no 133545-30-9 ((S)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine))

(S)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine) is a chiral bisphosphine ligand with a rigid, electron-rich biphenyl backbone. Its hexamethoxy substitution enhances steric and electronic tuning, making it particularly effective in asymmetric catalysis. The ligand's axially chiral structure promotes high enantioselectivity in transition-metal-catalyzed reactions, such as hydrogenations and cross-couplings. Its diphenylphosphine groups provide strong metal coordination, improving catalyst stability and reactivity. The compound's well-defined stereochemistry and modular design allow for precise control over reaction outcomes, making it valuable in pharmaceutical and fine chemical synthesis. Its air-stable solid form ensures convenient handling and storage under standard conditions.

(S)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine) structure

133545-30-9 structure

Product Name:(S)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine)

CAS No:133545-30-9

MF:C₄₂H₄₀O₆P₂

MW:702.711

CID:3041501

Update Time:2025-08-15

(S)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine) Chemical and Physical Properties

Names and Identifiers

- (S)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine)

(S)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	47270-1g	(S)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine), 97%	133545-30-9	97%	1g	￥5474.00	2022-02-28
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	47270-250mg	(S)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine), 97%	133545-30-9	97%	250mg	￥1717.00	2022-02-28
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	043461-003	(S)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine)	133545-30-9	97%	1g	￥0.0	2023-03-06
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	602182-1g	(S)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine)	133545-30-9	97%	1g	¥5399.0	2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	602182-250mg	(S)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine)	133545-30-9	97%	250mg	¥1880.0	2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	602182-100mg	(S)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine)	133545-30-9	97%	100mg	¥960.0	2024-07-19